N-(4-butylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• IUPAC Name: N-(4-butylphenyl)-4-(4-fluorophenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C25H23FN2OS/c1-2-3-6-18-7-13-21(14-8-18)27-25(29)24-23(28-15-4-5-16-28)22(17-30-24)19-9-11-20(26)12-10-19/h4-5,7-17H,2-3,6H2,1H3,(H,27,29)
• InChI Key: JHWAZSROCIPKIG-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=C(C(=CS2)C3=CC=C(C=C3)F)N4C=CC=C4
• Molecular Formula: C25H23FN2OS
• Molecular Weight: 418.5 g/mol
• CAS No.: 1291844-58-0

Description

N-(4-butylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C25H23FN2OS and its molecular weight is 418.53. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Material Properties

Structurally related compounds have been synthesized and evaluated for their potential applications in materials science and organic synthesis. For instance, derivatives of thiophene have been synthesized for use in the development of new materials with specific electronic and optical properties, such as conducting polymers and fluorescent probes. These materials find applications in electronics, sensing technologies, and as materials with specific physicochemical properties conducive to novel applications (Schroeder et al., 2009; Wang et al., 2012).

Conducting Polymers and Electrochromic Materials

Research into thiophene-based compounds has led to the development of conducting polymers and copolymers with significant electrochromic properties. These materials are explored for their potential use in supercapacitors and other electronic devices, offering insights into the design of energy storage materials and components with enhanced performance characteristics (Ertas et al., 2004; Yue et al., 2012).

Sensing Applications

Thiophene derivatives have also been explored for their utility in chemical sensing, particularly in the development of selective and sensitive fluorescent probes. These probes can differentiate between similar types of chemical species in complex mixtures, highlighting the compound's role in enhancing the specificity and sensitivity of detection methodologies in environmental and biological sciences (Wang et al., 2012).